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Compound of Interest

Compound Name: Diamyl sulfide
CAS No.: 872-10-6
Cat. No.: B1670394
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipentyl sulfide (also known as amyl sulfide or 6-thiahendecane) is a dialkyl sulfide that, while
less ubiquitous than its aromatic counterpart diphenyl sulfide, holds significance as a
representative aliphatic thioether. Its chemical behavior, characterized by the nucleophilicity
and oxidizability of the sulfur atom, makes it a useful model compound for understanding the
role of thioethers in various chemical and biological systems. This guide provides a
comprehensive overview of the physical and chemical properties of dipentyl sulfide, detailed
synthesis and reaction protocols, and a discussion of its relevance in the context of medicinal
chemistry and drug development.

Core Physicochemical and Spectroscopic Profile

A thorough understanding of the fundamental properties of dipentyl sulfide is essential for its
effective handling, characterization, and application in research.
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Physical and Chemical Properties

Dipentyl sulfide is a colorless to pale yellow liquid with a characteristic unpleasant odor. As a
symmetrical dialkyl sulfide, its physical properties are primarily dictated by the two pentyl
chains flanking the sulfur atom.

Property Value Source(s)
Molecular Formula C1oH22S [1]
Molecular Weight 174.35 g/mol [1]
CAS Number 872-10-6 [1]
Appearance C.:olf)rless to pale yellow clear 2]
liquid
Density 0.841 g/mL [3]
Boiling Point 227-229 °C [2]
Melting Point -51 °C [3]
Refractive Index 1.456 [3]

Insoluble in water; Soluble in
Solubility alcohol and other organic [2]

solvents.

0.108 mmHg @ 25 °C
Vapor Pressure . [2]
(estimated)

Flash Point 97.22 °C (207.00 °F) 2]

Spectroscopic Data

Spectroscopic analysis is crucial for the unambiguous identification and characterization of
dipentyl sulfide.

1.2.1. Mass Spectrometry (MS)
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The electron ionization mass spectrum of dipentyl sulfide provides a clear fragmentation
pattern characteristic of aliphatic sulfides. The molecular ion peak is readily observed, along
with fragments resulting from the cleavage of the C-S and C-C bonds of the pentyl chains.

Key Mass-to-Charge Ratios (m/z): The NIST WebBook provides a mass spectrum for Pentane,
1,1'-thiobis-, which is dipentyl sulfide[1].

1.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

While a publicly available, verified NMR spectrum for dipentyl sulfide is not readily found in the
search results, the expected chemical shifts can be predicted based on the structure and data
for similar aliphatic sulfides.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
different protons on the pentyl chains. The protons on the carbon adjacent to the sulfur atom
(a-protons) would be the most deshielded.

e 13C NMR: The carbon NMR spectrum would similarly show distinct signals for the carbon
atoms of the pentyl chains, with the carbon directly bonded to the sulfur (Ca) appearing at
the lowest field.

1.2.3. Infrared (IR) Spectroscopy

The IR spectrum of an aliphatic sulfide is characterized by C-H stretching and bending
vibrations. The C-S stretching vibration is typically weak and falls in the range of 600-800 cm—1.

Synthesis and Reactivity

The synthesis of dipentyl sulfide and its subsequent chemical transformations are governed by
the principles of nucleophilic substitution and the redox chemistry of the sulfur atom.

Synthesis of Dipentyl Sulfide

A common and efficient method for the synthesis of symmetrical dialkyl sulfides like dipentyl
sulfide is an adaptation of the Williamson ether synthesis.[4][5][6] This involves the reaction of
an alkyl halide with a sulfur nucleophile.

Experimental Protocol: Synthesis of Dipentyl Sulfide from 1-Bromopentane
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This protocol describes the synthesis of dipentyl sulfide via the reaction of 1-bromopentane
with sodium sulfide.[7]

Materials:

e 1-Bromopentane

e Sodium sulfide nonahydrate (Na2S-9H20)
o Ethanol (or other suitable solvent)

o Water

o Diethyl ether (for extraction)

e Anhydrous magnesium sulfate (for drying)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
sodium sulfide nonahydrate in a minimal amount of water.

e Add ethanol to the flask.
 To this solution, add 1-bromopentane dropwise with stirring.

o Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitoring by TLC or GC is recommended).

 After cooling to room temperature, pour the reaction mixture into a separatory funnel
containing water.

o Extract the aqueous layer with diethyl ether.
o Combine the organic extracts and wash with water and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.
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e The crude dipentyl sulfide can be purified by vacuum distillation.

Reactants
Products
Sodium Sulfide
(Naz2S) - [2 x Sodium Bromide]

(NaBr)
2 x 1-Bromopentane
(CsH11Br)

™™ ( Dipentyl Sulfide
(CsH11SCsHi1)

SN2 Reaction
(Ethanol/Water, Reflux)

Click to download full resolution via product page

Caption: Synthesis of Dipentyl Sulfide via Williamson-type Reaction.

Chemical Reactivity

The reactivity of dipentyl sulfide is centered on the lone pairs of electrons on the sulfur atom,
which impart nucleophilic character, and the ability of sulfur to exist in higher oxidation states.

2.2.1. Oxidation

Thioethers can be readily oxidized to sulfoxides and subsequently to sulfones.[7][8] The extent
of oxidation can often be controlled by the choice of oxidizing agent and reaction conditions.

o Oxidation to Dipentyl Sulfoxide: Treatment of dipentyl sulfide with one equivalent of a mild
oxidizing agent, such as hydrogen peroxide (H202) at room temperature, typically yields
dipentyl sulfoxide.[7]

« Oxidation to Dipentyl Sulfone: A stronger oxidizing agent or an excess of the oxidant, such
as a peroxy acid (e.g., m-CPBA), will further oxidize the sulfoxide to the corresponding
dipentyl sulfone.[7]
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Caption: Stepwise Oxidation of Dipentyl Sulfide.
2.2.2. Alkylation

The nucleophilic sulfur atom of dipentyl sulfide can react with alkyl halides in an Sn2 reaction to
form a trialkylsulfonium salt.[9] These sulfonium salts are themselves useful alkylating agents.

2.2.3. Metal Coordination

The sulfur atom in dipentyl sulfide can act as a ligand, coordinating to various metal centers.
This property is relevant in catalysis and materials science.

Applications in Drug Development and Medicinal
Chemistry

While specific applications of dipentyl sulfide in drug development are not widely documented,
the broader class of aliphatic sulfides represents an important structural motif in medicinal
chemistry.[10] The inclusion of a thioether linkage can influence a molecule's physicochemical
properties, such as lipophilicity, metabolic stability, and receptor binding interactions.

Potential Roles of the Aliphatic Sulfide Moiety:

e Modulation of Lipophilicity: The replacement of a methylene group with a sulfur atom can
alter a compound's lipophilicity, which in turn affects its absorption, distribution, metabolism,
and excretion (ADME) profile.

o Metabolic Handle: The thioether can be a site for metabolic oxidation to the corresponding
sulfoxide and sulfone, providing a pathway for drug metabolism and clearance.[11] This
metabolic transformation can also be exploited in the design of prodrugs.
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 Structural Scaffold: The bent geometry of the C-S-C bond can serve as a key structural
element in the design of molecules that fit into specific protein binding pockets.

» Hydrogen Bonding: While the sulfur atom itself is a weak hydrogen bond acceptor, its
presence can influence the electronic properties of neighboring functional groups, thereby
modulating their hydrogen bonding capabilities.

The study of simpler aliphatic sulfides like dipentyl sulfide provides valuable insights into the
fundamental properties of the thioether functional group, which can then be applied to the
design and synthesis of more complex drug candidates.

Safety and Handling

Detailed safety information for dipentyl sulfide is not as readily available as for more common
chemicals. However, based on the safety data for related dialkyl sulfides, the following
precautions should be taken:

e Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin,
eyes, and clothing. Wear appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
oxidizing agents.[12]

o Hazards: Aliphatic sulfides can be combustible and may have an unpleasant odor. They can
be irritating to the skin and eyes. Inhalation of vapors may cause respiratory irritation.

Always consult the specific Safety Data Sheet (SDS) for dipentyl sulfide before use.

Conclusion

Dipentyl sulfide serves as a valuable model compound for understanding the physical and
chemical properties of aliphatic thioethers. Its synthesis is straightforward, and its reactivity,
centered on the sulfur atom, is well-defined. While direct applications in drug development are
not prominent, the insights gained from studying dipentyl sulfide and related compounds are
crucial for medicinal chemists in the design of novel therapeutics incorporating the versatile
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thioether scaffold. Further research into the biological activities of dipentyl sulfide and its

derivatives could unveil new opportunities for its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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